4-[(4-Aminophenyl)disulfanyl]aniline chloride

• CAS No.: 6961-89-3
• Molecular Formula: C12H12ClN2S2-
• Molecular Weight: 283.8 g/mol
• IUPAC Name: 4-[(4-aminophenyl)disulfanyl]aniline;chloride
• InChI: InChI=1S/C12H12N2S2.ClH/c13-9-1-5-11(6-2-9)15-16-12-7-3-10(14)4-8-12;/h1-8H,13-14H2;1H/p-1
• InChI Key: VYFBLVVILLZGTR-UHFFFAOYSA-M
• Canonical SMILES: C1=CC(=CC=C1N)SSC2=CC=C(C=C2)N.[Cl-]

Description

4-[(4-Aminophenyl)disulfanyl]aniline chloride, also known as 4,4’-Dithiodianiline, is an organic compound with the molecular formula C12H12N2S2. It is characterized by the presence of two amino groups attached to a disulfide bridge, linking two phenyl rings. This compound is known for its applications in various fields, including chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-[(4-Aminophenyl)disulfanyl]aniline chloride typically involves the reaction of 4-aminothiophenol with an oxidizing agent. One common method is the oxidation of 4-aminothiophenol using hydrogen peroxide or iodine in an acidic medium. The reaction proceeds as follows:

$$2 \text{C}_6\text{H}_4\text{NH}_2\text{SH} + \text{H}_2\text{O}_2 \rightarrow \text{C}_6\text{H}_4\text{NH}_2\text{S-S}\text{NH}_2\text{C}_6\text{H}_4$$2C6​H4​NH2​SH+H2​O2​→C6​H4​NH2​S-SNH2​C6​H4​